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Introduction

Ammonium hydroxide, a solution of ammonia in water (NHs(aq)), is a cornerstone reagent in
classical qualitative inorganic analysis. Its dual functionality as a weak base and a complexing
agent makes it an invaluable tool for the systematic separation and identification of metal
cations. By controlling the pH and exploiting the formation of insoluble hydroxides and soluble
ammine complexes, ammonium hydroxide allows for the selective precipitation and subsequent
identification of various metal ions. These application notes provide a detailed overview of the
principles, quantitative data, and experimental protocols for the use of ammonium hydroxide in
the separation and confirmation of key cations.

Principles of Application

The utility of ammonium hydroxide in qualitative analysis stems from two primary chemical
principles:

o Precipitation of Metal Hydroxides: As a weak base, ammonium hydroxide provides a
controlled concentration of hydroxide ions (OH™) in solution. This allows for the selective
precipitation of metal hydroxides with low solubility products (Ksp). The concentration of OH~
can be further controlled by the common ion effect through the addition of ammonium
chloride (NH4Cl), which suppresses the ionization of ammonia and prevents the precipitation
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of hydroxides of cations from later analytical groups (e.g., Mg?*). Cations such as Fe3*, A3+,
and Cr3* are effectively precipitated as their respective hydroxides.[1]

o Formation of Soluble Ammine Complexes: In the presence of excess ammonium hydroxide,
some metal cations that initially form hydroxide precipitates will redissolve due to the
formation of soluble ammine complexes. This is a ligand exchange reaction where ammonia
molecules displace water molecules or hydroxide ions coordinated to the metal ion. Cations
like Cuz* and Zn2* exhibit this behavior, forming characteristic deep blue and colorless
solutions, respectively.[2][3] This differential solubility in excess ammonium hydroxide is a
key separation and identification step.

Quantitative Data

The selective precipitation and dissolution of cations are governed by their respective solubility
product constants (Ksp) and the formation constants (Kf) of their ammine complexes.

Table 1: Solubility Product Constants (Ksp) of Relevant
Metal Hydroxides at 25°C

Cation Hydroxide Precipitate Ksp Value
Iron(ili) Fe(OH)s 2.79 x 10-%°
Aluminum Al(OH)3 1.3x 103
Chromium(ll) Cr(OH)s 6.3 x 10-3L
Copper(ll) Cu(OH)2 22y 10-20
Zinc(Il) Zn(OH)2 3.0x107V
Iron(ll) Fe(OH): 4.87 x 1077

Source: Compiled from multiple sources.

Table 2: Overall Formation Constants (Kf) of Relevant
Ammine Complexes at 25°C
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Cation Ammine Complex Kf Value
Copper(Il) [Cu(NH3)4]2* 2.1x10
Zinc(l) [Zn(NH3)4]2* 7.8 x 108

Source: Compiled from multiple sources.[4][5]

Experimental Protocols

The following protocols detail the separation and identification of Group IlI cations (Fe3*, AR+,
Cr3*) and the confirmatory tests for other relevant cations using ammonium hydroxide.

Protocol 1: Separation and Identification of Group lll
Cations (Fe3t, Al**, Cr3%)

This protocol outlines the precipitation of Group Il cations using ammonium hydroxide in the
presence of ammonium chloride, followed by their separation and individual confirmation.

Materials:

Test solution containing Group Il cations

6 M Hydrochloric acid (HCI)

Solid Ammonium chloride (NHa4Cl)

6 M Ammonium hydroxide (NHs(aq))

6 M Sodium hydroxide (NaOH)

3% Hydrogen peroxide (H2032)

1 M Barium chloride (BaClz2)

Aluminon reagent (0.1%)

6 M Nitric acid (HNO3)
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Potassium hexacyanoferrate(ll) solution (Ka[Fe(CN)s])
Centrifuge

Test tubes

Litmus paper

Water bath

Procedure:

Precipitation of Group 11l Hydroxides: a. To 2 mL of the test solution, add 1-2 drops of 6 M
HCI to ensure it is acidic. b. Add approximately 0.5 g of solid NH4Cl and stir to dissolve. c.
Add 6 M NHs(aq) dropwise while stirring until the solution is alkaline to litmus paper. Add a
slight excess (1-2 drops). d. A precipitate indicates the presence of Group Il cations
(Fe(OH)s - reddish-brown, Al(OH)s - white gelatinous, Cr(OH)s - grayish-green).[1] e.
Centrifuge the mixture and decant the supernatant liquid, which can be tested for cations of
subsequent groups. Wash the precipitate with a small amount of water containing a little
NH4Cl and centrifuge again, discarding the washing.

Separation of Fe3* from AlR* and Cr3*: a. To the precipitate from step 1e, add 2 mL of 6 M
NaOH and 1 mL of 3% H202. b. Heat the mixture in a boiling water bath for 5 minutes. This
will keep Fe(OH)s as a precipitate while Al3* forms the soluble tetrahydroxoaluminate(lll) ion
(JAI(OH)4]~) and Cr3* is oxidized to the soluble yellow chromate ion (CrOa427). c. Centrifuge
the mixture. Decant the supernatant liquid (containing Al3* and Cr3*) into a separate test
tube. The remaining precipitate is likely Fe(OH)s.

Confirmation of Fe3*: a. Wash the precipitate from step 2c with hot water and centrifuge,
discarding the washing. b. Dissolve the precipitate in a few drops of 6 M HCI. c. To the
resulting solution, add a few drops of Ka[Fe(CN)e] solution. The formation of a deep blue
precipitate (Prussian blue) confirms the presence of Fe3*.[6]

Separation and Confirmation of Al3*: a. To the supernatant from step 2c¢, add 6 M HCI
dropwise until it is acidic. b. Add 6 M NHs(aq) until the solution is alkaline. A white gelatinous
precipitate of Al(OH)s indicates the presence of Al**. c. To confirm, centrifuge and discard the
supernatant. Dissolve the precipitate in a few drops of 6 M HCI. d. Add 2 drops of aluminon
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reagent, then add 6 M NHs(aq) dropwise until the solution is alkaline. The formation of a red
"lake" (a precipitate of Al(OH)s with adsorbed aluminon) confirms the presence of AIR*.[2][7]

o Confirmation of Cr3*: a. To the supernatant from step 4b (or a portion of the supernatant from
2c made acidic with acetic acid), add 1 M BaCl: solution. b. The formation of a yellow
precipitate of BaCrOa4 confirms the presence of Cr3* (originally as CrOa427). c. To further
confirm, centrifuge the precipitate, discard the supernatant, and dissolve the precipitate in a
few drops of 6 M HNOs. Add a drop of 3% H202. The formation of a transient, intense blue
color due to chromium peroxide (CrOs) confirms the presence of chromium.[8]

Protocol 2: Confirmatory Test for Cu?*

This protocol is used when a cation is suspected to be Cu?*, often after observing a blue
solution.

Materials:

e Test solution containing Cuz*

e 6 M Ammonium hydroxide (NHs(aq))

Procedure:

e To 1 mL of the test solution, add 6 M NHs(aq) dropwise.

« Initially, a pale blue precipitate of copper(ll) hydroxide, Cu(OH)z, will form.

o Continue adding excess 6 M NHs(aq). If Cu2* is present, the precipitate will dissolve, and a
deep, intense blue solution will form, indicating the formation of the tetraamminecopper(ll)
complex ion, [Cu(NHs)a]?*.[2]

Protocol 3: Confirmatory Test for Zn?*

This protocol is used to differentiate Zn2* from other cations that form white hydroxide
precipitates.

Materials:
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 Test solution containing Zn2*

e 6 M Ammonium hydroxide (NHs(aq))

Procedure:

e To 1 mL of the test solution, add 6 M NHs(aq) dropwise.
» Awhite precipitate of zinc hydroxide, Zn(OH)z, will form.

o Continue adding excess 6 M NHs(aq). If Zn2* is present, the precipitate will dissolve, and a
colorless solution will be formed due to the formation of the tetraamminezinc(ll) complex ion,
[Zn(NH3)4]2*.[2]

Visualizations

Diagram 1: Workflow for the Separation of Group il
Cations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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qualitative-inorganic-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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